2-((4-hydroxy-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[[1-(3-methylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H19N5O3S/c1-13-6-5-7-14(10-13)26-19-15(11-22-26)20(28)25-21(24-19)30-12-18(27)23-16-8-3-4-9-17(16)29-2/h3-11H,12H2,1-2H3,(H,23,27)(H,24,25,28)
• InChI Key: OELGTQFWNKGFRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)SCC(=O)NC4=CC=CC=C4OC
• Molecular Formula: C21H19N5O3S
• Molecular Weight: 421.5 g/mol
• CAS No.: 922693-21-8

Description

2-((4-hydroxy-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H19N5O3S and its molecular weight is 421.48. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activities

Compounds with structures similar to the specified chemical have been synthesized and evaluated for their anticancer properties. For instance, a study on the design, synthesis, and in vitro cytotoxic activity of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives revealed that one compound exhibited significant cancer cell growth inhibition against eight cancer cell lines, indicating its potential as an anticancer agent (Al-Sanea et al., 2020).

Radioligand Imaging

Another area of application is in the development of selective radioligands for imaging. For example, the synthesis and application of DPA-714, a compound within the series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, have been reported for selective imaging of the translocator protein (18 kDa) using positron emission tomography (PET). This showcases the compound's utility in diagnostic imaging and possibly in therapeutic monitoring (Dollé et al., 2008).

Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds is a significant area of research, with applications ranging from materials science to pharmaceuticals. Studies demonstrate the versatile use of related compounds in synthesizing a variety of heterocycles, such as pyrazoles, isoxazoles, pyrimidines, and thiazoles, which are important in the development of new therapeutic agents and materials (Mahata et al., 2003).